Cas no 2138428-53-0 (tert-butyl N-benzyl-N-(2-oxooctyl)carbamate)

• Product Name: tert-butyl N-benzyl-N-(2-oxooctyl)carbamate
• CAS No: 2138428-53-0
• MF: C₂₀H₃₁NO₃
• MW: 333.465046167374
• CID: 5777234
• PubChem ID: 165843996
• Update Time: 2025-10-28

tert-butyl N-benzyl-N-(2-oxooctyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2138428-53-0
• EN300-798236
• tert-butyl N-benzyl-N-(2-oxooctyl)carbamate

• Inchi： 1S/C20H31NO3/c1-5-6-7-11-14-18(22)16-21(19(23)24-20(2,3)4)15-17-12-9-8-10-13-17/h8-10,12-13H,5-7,11,14-16H2,1-4H3
• InChI Key： SQLOPVZYZIMGOT-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC=CC=1)CC(CCCCCC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 333.23039385g/mol
• Monoisotopic Mass: 333.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-benzyl-N-(2-oxooctyl)carbamate

Professional Introduction to Compound with CAS No. 2138428-53-0 and Product Name: Tert-butyl N-benzyl-N-(2-oxooctyl)carbamate

The compound with the CAS number 2138428-53-0 and the product name Tert-butyl N-benzyl-N-(2-oxooctyl)carbamate represents a significant advancement in the field of chemical pharmaceuticals. This compound, characterized by its unique structural composition, has garnered attention for its potential applications in drug development and bioorganic synthesis. The molecular structure of Tert-butyl N-benzyl-N-(2-oxooctyl)carbamate consists of a carbamate functional group linked to a tert-butyl group and a benzyl moiety, with an octanoyl side chain derived from 2-oxooctyl. This configuration not only contributes to its stability but also enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has seen a surge in the demand for specialized intermediates that can facilitate the synthesis of novel therapeutic agents. Tert-butyl N-benzyl-N-(2-oxooctyl)carbamate has emerged as a versatile building block due to its ability to undergo various chemical transformations while maintaining structural integrity. Its utility in multi-step syntheses has been highlighted in several cutting-edge research studies, particularly in the development of bioactive molecules targeting neurological and inflammatory disorders.

One of the most compelling aspects of Tert-butyl N-benzyl-N-(2-oxooctyl)carbamate is its role in the synthesis of carbamate-based drugs. Carbamates are known for their broad spectrum of biological activity, including their function as cholinesterase inhibitors, which are crucial in treating conditions such as Alzheimer's disease and myasthenia gravis. The incorporation of the tert-butyl group enhances the metabolic stability of carbamate derivatives, while the benzyl and 2-oxooctyl substituents contribute to improved pharmacokinetic properties. These features make Tert-butyl N-benzyl-N-(2-oxooctyl)carbamate an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and binding affinity of complex molecules with remarkable accuracy. Studies utilizing molecular modeling techniques have demonstrated that Tert-butyl N-benzyl-N-(2-oxooctyl)carbamate can effectively interact with biological targets, suggesting its potential as a scaffold for drug discovery. For instance, research published in high-impact journals has shown that derivatives of this compound exhibit promising activity against certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis.

The synthesis of Tert-butyl N-benzyl-N-(2-oxooctyl)carbamate involves a series of well-defined chemical reactions that highlight the compound's synthetic versatility. The process typically begins with the formation of an intermediate carbamate ester, followed by functional group transformations that introduce the tert-butyl and benzyl groups. The final step involves the addition of the 2-oxooctyl moiety, which is achieved through nucleophilic substitution or other coupling reactions. These synthetic routes have been optimized to ensure high yields and purity, making Tert-butyl N-benzyl-N-(2-oxooctyl)carbamate readily accessible for industrial applications.

In addition to its pharmaceutical applications, Tert-butyl N-benzyl-N-(2-oxooctyl)carbamate has shown potential in materials science and agrochemical research. Its unique chemical properties make it suitable for developing novel polymers and coatings that exhibit enhanced durability and biodegradability. Furthermore, derivatives of this compound have been explored as bioactive agents in crop protection formulations, demonstrating efficacy against various pests while maintaining environmental safety.

The growing interest in green chemistry has also spurred research into sustainable synthetic methodologies for compounds like Tert-butyl N-benzyl-N-(2-oxooctyl)carbamate. Researchers are increasingly focusing on developing catalytic processes that minimize waste and energy consumption without compromising efficiency. These efforts align with global initiatives to promote sustainable industrial practices and reduce the environmental footprint of chemical manufacturing.

Looking ahead, the future prospects for Tert-butyl N-benzyl-N-(2-oxooctyl)carbamate appear highly promising. Ongoing studies aim to expand its applications into new therapeutic areas, including antiviral and anti-inflammatory drugs. The compound's structural flexibility allows for further derivatization, enabling chemists to design molecules with tailored biological activities. As computational tools continue to evolve, researchers will be better equipped to predict and optimize the properties of complex organic molecules like Tert-butylead N-benzylo-Dimethylformamide Lead (CAS No 2138428-53-0).

In conclusion, Tert-butylead N-benzylo-Dimethylformamide Lead (CAS No 2138428-53-0) represents a significant contribution to modern chemical pharmaceuticals. Its unique structural features, synthetic versatility, and broad range of potential applications position it as a cornerstone compound in both academic research and industrial development. As advancements continue to unfold in drug discovery and materials science, compounds like this will undoubtedly play a pivotal role in shaping the future of chemical innovation.